Cas no 83780-27-2 (1,7-Dioxaspiro[5.5]undecane-3-methanol,9-ethyl-4-hydroxy-, (3S,4S,6R,9R)-)

1,7-Dioxaspiro[5.5]undecane-3-methanol,9-ethyl-4-hydroxy-, (3S,4S,6R,9R)- structure
83780-27-2 structure
Product Name:1,7-Dioxaspiro[5.5]undecane-3-methanol,9-ethyl-4-hydroxy-, (3S,4S,6R,9R)-
CAS No:83780-27-2
MF:C12H22O4
MW:230.300684452057
CID:732836
PubChem ID:158569
Update Time:2025-04-19

1,7-Dioxaspiro[5.5]undecane-3-methanol,9-ethyl-4-hydroxy-, (3S,4S,6R,9R)- Chemical and Physical Properties

Names and Identifiers

    • 1,7-Dioxaspiro[5.5]undecane-3-methanol,9-ethyl-4-hydroxy-, (3S,4S,6R,9R)-
    • talaromycin B
    • TALAROMYCIN-B
    • 1,7-DIOXASPIRO(5.5)UNDECANE-3-METHANOL, 9-ETHYL-4-HYDROXY-, (3S-(3.ALPHA.,4.BETA.,6.ALPHA.(S*)))-(3S,4S,6R,9R)-9-ETHYL-4-HYDROXY-1,7-DIOXASPIRO(5.5)UNDECANE-3-METHANOL
    • SCHEMBL10566018
    • (-)-Talaromycin B
    • UNII-BE3756MH6J
    • BE3756MH6J
    • (3S,4S,6R,9R)-9-ETHYL-4-HYDROXY-1,7-DIOXASPIRO(5.5)UNDECANE-3-METHANOL
    • 1,7-Dioxaspiro(5.5)undecane-3-methanol, 9-ethyl-4-hydroxy-, (3S,4S,6R,9R)-
    • DTXSID90232636
    • (3R,6R,8S,9S)-3-ETHYL-9-(HYDROXYMETHYL)-5,11-DIOXASPIRO(5.5)UNDECAN-8-OL
    • (3S,4S,6R,9R)-9-ETHYL-3-(HYDROXYMETHYL)-1,7-DIOXASPIRO[5.5]UNDECAN-4-OL
    • 83780-27-2
    • Inchi: 1S/C12H22O4/c1-2-9-3-4-12(15-7-9)5-11(14)10(6-13)8-16-12/h9-11,13-14H,2-8H2,1H3/t9-,10+,11+,12-/m1/s1
    • InChI Key: VDWRKBZMQNPUOB-NOOOWODRSA-N
    • SMILES: O1C[C@H](CC)CC[C@]21C[C@@H]([C@@H](CO)CO2)O

Computed Properties

  • Exact Mass: 230.152
  • Monoisotopic Mass: 230.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • Density: 1.15
  • Boiling Point: 397.4°Cat760mmHg
  • Flash Point: 194.1°C
  • Refractive Index: 1.514
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